Cas no 7007-09-2 (Oxazole,4-iodo-2,5-diphenyl-)

• Product name: Oxazole,4-iodo-2,5-diphenyl-
• CAS No: 7007-09-2
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 575908
• PubChem ID: 5230063

Oxazole,4-iodo-2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole,4-iodo-2,5-diphenyl-
• N-1,3-Benzodioxol-5-yl-5-methylnorleucine; norleucine, N-1,3-benzodioxol-5-yl-5-methyl-
• 7007-09-2
• AKOS002685238
• DTXSID30411721
• 2-(1,3-benzodioxol-5-ylamino)-5-methylhexanoic acid

• Inchi： InChI=1S/C14H19NO4/c1-9(2)3-5-11(14(16)17)15-10-4-6-12-13(7-10)19-8-18-12/h4,6-7,9,11,15H,3,5,8H2,1-2H3,(H,16,17)
• InChI Key： IVOAVTFVCWAAJC-UHFFFAOYSA-N
• SMILES： CC(C)CCC(C(=O)O)NC1=CC2=C(C=C1)OCO2

Computed Properties

• Exact Mass: 265.13147
• Monoisotopic Mass: 265.131408
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8
• XLogP3: 3.4

Experimental Properties

• Density: 1.236
• Boiling Point: 448.5°C at 760 mmHg
• Flash Point: 225.1°C
• Refractive Index: 1.579
• PSA: 67.79